Cas no 2287265-95-4 (2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid)

• Product Name: 2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• CAS No: 2287265-95-4
• MF: C₃₀H₂₉NO₅
• MW: 483.554968595505
• CID: 6042937
• PubChem ID: 137944722
• Update Time: 2025-10-31

2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-ethoxyphenyl)bicyclo[1.1.1]pentan-1-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 2287265-95-4
• 2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• EN300-6761472

• Inchi： 1S/C30H29NO5/c1-2-35-25-14-8-7-13-24(25)29-16-30(17-29,18-29)26(27(32)33)31-28(34)36-15-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-14,23,26H,2,15-18H2,1H3,(H,31,34)(H,32,33)
• InChI Key： PARUDINBPZHZRR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C12CC(C(C(=O)O)NC(=O)OCC3C4C=CC=CC=4C4C=CC=CC3=4)(C1)C2

Computed Properties

• Exact Mass: 483.20457303g/mol
• Monoisotopic Mass: 483.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

Research Brief on 2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS: 2287265-95-4)

The compound 2-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid (CAS: 2287265-95-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

The bicyclo[1.1.1]pentane (BCP) scaffold, a key structural motif in this compound, is increasingly recognized for its role in improving the pharmacokinetic properties of drug candidates. Recent studies highlight the compound's utility as a building block in peptide synthesis, particularly in the context of Fmoc-protected amino acids, which are critical for solid-phase peptide synthesis (SPPS). The ethoxyphenyl substituent further enhances the compound's stability and bioavailability, making it a promising candidate for further development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a multi-step route involving palladium-catalyzed cross-coupling reactions. The authors reported a yield of 78% and confirmed the structure using NMR and mass spectrometry. Notably, the compound exhibited excellent stability under standard SPPS conditions, suggesting its potential for widespread use in peptide-based drug discovery.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of this compound exhibit moderate inhibitory effects on specific protein-protein interactions (PPIs) involved in inflammatory pathways. While the exact mechanism remains under investigation, these findings open new avenues for targeting PPIs, a challenging yet highly sought-after area in drug discovery.

Looking ahead, researchers are exploring the incorporation of this compound into larger peptide frameworks to enhance binding affinity and selectivity. Its unique structural attributes, combined with its synthetic accessibility, position it as a valuable tool for advancing both fundamental research and applied drug development in the chemical biology space.